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Abstract
Pentavitin®, with the INCI name Saccharide Isomerate, is a highly effective, 100% natural,

plant-derived carbohydrate complex.[1][2] Its profound hygroscopic properties and unique

binding mechanism to the skin make it a compelling ingredient for advanced skincare and

dermatological formulations. This technical guide delves into the molecular underpinnings of

Pentavitin's ability to attract and retain moisture, providing an in-depth analysis of its chemical

nature, mechanism of action, and the experimental methodologies used to substantiate its

efficacy. Quantitative data from various studies are presented to offer a comprehensive

understanding for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Pentavitin®
Pentavitin® is a complex mixture of carbohydrates obtained through the isomerization of plant-

derived D-glucose.[2][3] This process results in a unique composition that is remarkably similar

to the carbohydrate complex found in the skin's Natural Moisturizing Factor (NMF).[2][4] The

primary active component is Saccharide Isomerate, with the commercial product also

containing water, citric acid, and sodium citrate to maintain a stable pH of 4.0-5.0.[5]
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Table 1: Physical and Chemical Properties of Pentavitin®

Property Value Reference

INCI Name Saccharide Isomerate [1]

Appearance
Clear, yellowish to slightly

amber, slightly viscous liquid
[5]

pH (as supplied) 4.0 - 5.0 [5]

Solubility Soluble in water [5]

Origin 100% natural, plant-derived [1]

Key Components

Saccharide Isomerate (>50%),

Aqua (25-50%), Citric Acid

(0.1-1%), Sodium Citrate (0.1-

1%)

[5]

Molecular Mechanism of Hygroscopicity and Skin
Binding
The remarkable hygroscopic nature of Pentavitin® stems from its specific chemical structure

and its unique interaction with the stratum corneum, the outermost layer of the skin.

Water-Binding Capacity
As a carbohydrate complex rich in hydroxyl (-OH) groups, Pentavitin® readily forms hydrogen

bonds with water molecules, effectively acting as a "moisture magnet."[6] This inherent ability

to attract and hold water is central to its function as a humectant.

Substantivity to the Stratum Corneum
A key differentiator for Pentavitin® is its ability to bind covalently to the skin, providing long-

lasting hydration that is not easily washed away.[4] This binding occurs through a Maillard-like

reaction between the saccharides in Pentavitin® and the free ε-amino groups of lysine

residues present in keratin, a primary protein in the corneocytes of the stratum corneum.[6]
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This unique binding mechanism ensures that Pentavitin® remains on the skin, creating a

moisture reservoir that persists for up to 72 hours.[2]
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Diagram 1: Molecular interaction of Pentavitin with the stratum corneum.

Impact on Skin Barrier Function and Hydration
The hygroscopic properties and skin-binding mechanism of Pentavitin® translate into

significant improvements in skin hydration and barrier function.

Deep and Long-Lasting Hydration
Clinical studies have consistently demonstrated the ability of Pentavitin® to provide deep and

lasting hydration. A single application can create a moisture reservoir that lasts for up to 72

hours.[2] This sustained hydration helps to alleviate the symptoms of dry skin, such as

flakiness and itching.[1]

Strengthening the Skin Barrier
Pentavitin® has been shown to enhance the skin's barrier function, which is crucial for

preventing transepidermal water loss (TEWL).[7][8] Gene expression studies have indicated

that Saccharide Isomerate can stimulate the expression of key genes involved in skin barrier

improvement.[4] By reinforcing the skin's natural defenses, Pentavitin® helps to protect

against environmental stressors and maintain overall skin health.[8]
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Diagram 2: Logical flow of Pentavitin's effect on skin health.

Quantitative Data and Efficacy Studies
The moisturizing efficacy of Pentavitin® has been substantiated through various in-vivo and in-

vitro studies.

Table 2: Summary of In-Vivo Efficacy Data for Pentavitin®
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Parameter Result Reference

Duration of Hydration Up to 72 hours [2]

Improvement in Skin Hydration

(vs. Glycerin on dry skin)
Up to 43% more moisturization [9]

Improvement in Skin Hydration

(vs. Glycerin on normal skin)
Up to 42% more moisturization [9]

Increase in Skin's Moisture

Retention Capacity (vs.

control)

38% [4]

Reduction in Signs of Dry Skin 30% with 1% Pentavitin® N/A

Experimental Protocols for Efficacy Assessment
The hygroscopic and skin-enhancing properties of Pentavitin® are evaluated using a range of

established biophysical techniques.

In-Vivo Skin Hydration Measurement (Corneometry)
Principle: The Corneometer® measures the capacitance of the skin, which is directly related to

its hydration level.[10][11] Water has a higher dielectric constant than other skin components,

so an increase in skin capacitance indicates a higher water content in the stratum corneum.[11]

Methodology:

Subject Acclimatization: Subjects are acclimatized to a controlled environment (typically 20-

22°C and 40-60% relative humidity) for at least 20-30 minutes before measurements.[10]

Baseline Measurement: A baseline reading is taken from the test area (e.g., forearm) before

product application.

Product Application: A standardized amount of the formulation containing Pentavitin® is

applied to the test area.
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Post-Application Measurements: Measurements are taken at specified time points (e.g., 1, 2,

4, 24, 48, and 72 hours) after application.

Data Analysis: The change in Corneometer® readings from baseline is calculated to

determine the increase in skin hydration.

In-Vivo Transepidermal Water Loss (TEWL)
Measurement
Principle: The Tewameter® measures the rate of water vapor evaporating from the skin

surface. A lower TEWL value indicates a more intact and effective skin barrier.

Methodology:

Subject Acclimatization: Similar to corneometry, subjects are acclimatized to a controlled

environment.

Baseline Measurement: A baseline TEWL reading is taken from the test area.

Product Application: A standardized amount of the formulation is applied.

Post-Application Measurements: TEWL is measured at various time points after application.

Data Analysis: A reduction in TEWL compared to the baseline or a control area indicates an

improvement in skin barrier function.

Start:
Subject Acclimatization

Baseline Measurement
(Corneometer®/Tewameter®)

Product Application
(Formulation with Pentavitin®)

Post-Application Measurements
(Multiple Time Points)

Data Analysis:
Change from Baseline

End:
Efficacy Assessment
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Diagram 3: Experimental workflow for in-vivo efficacy testing.

Instrumental Analysis of Hygroscopicity
While specific data for Pentavitin® is proprietary, the following techniques are standard for

characterizing the hygroscopic properties of materials at a molecular level:
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Dynamic Vapor Sorption (DVS): This gravimetric technique measures the mass of a sample

as a function of relative humidity at a constant temperature. It provides a detailed moisture

sorption isotherm, revealing the material's capacity to absorb and desorb water.

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a

function of temperature in a controlled atmosphere. It can be used to determine the water

content and the thermal stability of the hydrated material.

Vibrational Spectroscopy (FTIR and Raman): These techniques probe the molecular

vibrations within a sample. Changes in the spectra upon hydration can provide insights into

the hydrogen bonding interactions between water molecules and the saccharide complex.

For instance, shifts in the O-H stretching bands of water can indicate the strength of these

interactions.[5][9]

Conclusion
Pentavitin® (Saccharide Isomerate) exhibits potent hygroscopic properties at a molecular

level, driven by its unique carbohydrate composition and its ability to form a covalent bond with

keratin in the stratum corneum. This mechanism provides deep, long-lasting hydration for up to

72 hours and reinforces the skin's barrier function. The efficacy of Pentavitin® is well-

documented through established in-vivo and in-vitro experimental protocols. For researchers

and professionals in drug development and cosmetics, a thorough understanding of its

molecular interactions and the methods used for its evaluation is crucial for leveraging its full

potential in creating advanced and effective formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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